Ethyl 5-cyano-2-phenyl-6-(4-phenylpiperazino)nicotinate

• IUPAC Name: ethyl 5-cyano-2-phenyl-6-(4-phenylpiperazin-1-yl)pyridine-3-carboxylate
• InChI: InChI=1S/C25H24N4O2/c1-2-31-25(30)22-17-20(18-26)24(27-23(22)19-9-5-3-6-10-19)29-15-13-28(14-16-29)21-11-7-4-8-12-21/h3-12,17H,2,13-16H2,1H3
• InChI Key: AVSWNTGYMJDHKM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(C(=C1)C#N)N2CCN(CC2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H24N4O2
• Molecular Weight: 412.5 g/mol

Description

Ethyl 5-cyano-2-phenyl-6-(4-phenylpiperazino)nicotinate, also known as CP-122,288, is a chemical compound that belongs to the class of nicotinic acetylcholine receptor antagonists. It has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of Ethyl 5-cyano-2-phenyl-6-(4-phenylpiperazino)nicotinate involves its selective blockade of the alpha4beta2 subtype of nicotinic acetylcholine receptors. This blockade results in the inhibition of the release of several neurotransmitters, including dopamine, norepinephrine, and acetylcholine, which are involved in cognitive function, learning, and memory.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include its selective blockade of the alpha4beta2 subtype of nicotinic acetylcholine receptors, which results in the inhibition of the release of several neurotransmitters, including dopamine, norepinephrine, and acetylcholine. This inhibition can lead to a decrease in cognitive function, learning, and memory.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 5-cyano-2-phenyl-6-(4-phenylpiperazino)nicotinate in lab experiments include its selective blockade of the alpha4beta2 subtype of nicotinic acetylcholine receptors, which allows for the study of the role of these receptors in cognitive function, learning, and memory. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

For the study of Ethyl 5-cyano-2-phenyl-6-(4-phenylpiperazino)nicotinate include its potential applications in the treatment of cognitive disorders, such as Alzheimer's disease and schizophrenia. Further studies are needed to determine its safety and efficacy in humans, as well as its potential for use in combination with other drugs. Additionally, the development of new compounds that selectively target the alpha4beta2 subtype of nicotinic acetylcholine receptors may lead to the discovery of new treatments for cognitive disorders.

Synthesis Methods

The synthesis of Ethyl 5-cyano-2-phenyl-6-(4-phenylpiperazino)nicotinate involves the reaction of 2-chloronicotinic acid with ethyl cyanoacetate and 1-benzyl-4-phenylpiperazine in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

Ethyl 5-cyano-2-phenyl-6-(4-phenylpiperazino)nicotinate has been widely used in scientific research for its potential applications in the field of neuroscience. It has been shown to selectively block the alpha4beta2 subtype of nicotinic acetylcholine receptors, which are widely distributed in the brain and play a crucial role in cognitive function, learning, and memory.